1,6-Dimethyl-4-(3-pyridin-4-yloxyazetidin-1-yl)pyrazolo[3,4-d]pyrimidine

• IUPAC Name: 1,6-dimethyl-4-(3-pyridin-4-yloxyazetidin-1-yl)pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C15H16N6O/c1-10-18-14-13(7-17-20(14)2)15(19-10)21-8-12(9-21)22-11-3-5-16-6-4-11/h3-7,12H,8-9H2,1-2H3
• InChI Key: FWILQBJDCAAMBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=NN2C)C(=N1)N3CC(C3)OC4=CC=NC=C4
• Molecular Formula: C15H16N6O
• Molecular Weight: 296.33 g/mol

Description

Pyrazolo[3,4-d]pyrimidine is a class of compounds that have been studied for their potential biological activities. They are often used as a scaffold in the design of novel compounds for drug discovery.

Synthesis Analysis

The synthesis of pyrazolo[3,4-d]pyrimidine derivatives often involves several steps, including the formation of the pyrazole ring, followed by the introduction of the pyrimidine ring. The exact synthesis process can vary depending on the specific substituents and functional groups present in the final compound.

Molecular Structure Analysis

The molecular structure of pyrazolo[3,4-d]pyrimidine derivatives can be quite complex, with various substituents and functional groups attached to the core pyrazolo[3,4-d]pyrimidine scaffold. These substituents can greatly influence the compound’s physical and chemical properties, as well as its biological activity.

Chemical Reactions Analysis

The chemical reactions involving pyrazolo[3,4-d]pyrimidine derivatives can be quite diverse, depending on the specific substituents and functional groups present in the compound. These reactions can include various types of bond formations and breakages, as well as changes in the compound’s oxidation state.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazolo[3,4-d]pyrimidine derivatives can vary widely depending on the specific substituents and functional groups present in the compound. These properties can include factors such as solubility, stability, and reactivity.

Mechanism of Action

While the exact mechanism of action can vary depending on the specific compound and its intended target, some pyrazolo[3,4-d]pyrimidine derivatives have been studied for their potential as CDK2 inhibitors. CDK2 is a protein kinase involved in cell cycle regulation, and its inhibition is a promising strategy for cancer treatment.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with pyrazolo[3,4-d]pyrimidine derivatives can depend on a variety of factors, including the specific compound , its concentration, and how it is handled and stored. Always refer to the appropriate safety data sheets (SDS) for information on potential hazards, safe handling practices, and emergency procedures.

Future Directions

Research into pyrazolo[3,4-d]pyrimidine derivatives and their potential applications is ongoing. Future directions could include the design and synthesis of new derivatives with improved properties, further studies into their mechanisms of action, and the development of new methods for their synthesis.